Cas no 82709-37-3 (1-Hexyne, 6,6,6-trimethoxy-)

• Product name: 1-Hexyne, 6,6,6-trimethoxy-
• CAS No: 82709-37-3
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 685689
• PubChem ID: 13096567

1-Hexyne, 6,6,6-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Hexyne, 6,6,6-trimethoxy-
• 6,6,6-trimethoxyhex-1-yne
• SCHEMBL9578319
• DTXSID40518058
• 1,1,1-trimethoxy-5-hexyne
• MJLTVYRSUJUBHO-UHFFFAOYSA-N
• 82709-37-3

• Inchi： InChI=1S/C9H16O3/c1-5-6-7-8-9(10-2,11-3)12-4/h1H,6-8H2,2-4H3
• InChI Key： MJLTVYRSUJUBHO-UHFFFAOYSA-N
• SMILES： COC(CCCC#C)(OC)OC

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 27.7Ų